Cas no 1113001-76-5 (3-[2-(Tert-butoxy)-2-oxoethyl]bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-[2-(Tert-butoxy)-2-oxoethyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 1113001-76-5
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• MDL: MFCD27987017
• CID: 4560787
• PubChem ID: 92135485
• Update Time: 2024-11-03

3-[2-(Tert-butoxy)-2-oxoethyl]bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-acetic acid, 3-carboxy-, 1-(1,1-dimethylethyl) ester
• 3-[2-(TERT-BUTOXY)-2-OXOETHYL]BICYCLO[1.1.1]PENTANE-1-CARBOXYLIC ACID
• 3-(2-(tert-Butoxy)-2-oxoethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• SB11727
• C(C)(C)(C)OC(CC12CC(C1)(C2)C(=O)O)=O
• 3-Carboxy-bicyclo[1.1.1]pentane-1-acetic acid 1-(1,1-dimethylethyl) ester
• 3-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• SCHEMBL16933128
• MFCD27987017
• CS-0055567
• 3-(2-(tert-Butoxy)-2-oxoethyl)bicyclo[1.1.1]pentane-1-carboxylicacid
• 1113001-76-5
• P14296
• AS-79855
• 3-[2-(Tert-butoxy)-2-oxoethyl]bicyclo[1.1.1]pentane-1-carboxylic acid

• MDL： MFCD27987017
• Inchi： 1S/C12H18O4/c1-10(2,3)16-8(13)4-11-5-12(6-11,7-11)9(14)15/h4-7H2,1-3H3,(H,14,15)
• InChI Key： KRVGWJDDWNGIED-UHFFFAOYSA-N
• SMILES： OC(C12CC(CC(=O)OC(C)(C)C)(C1)C2)=O

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives